Cas no 1261880-02-7 (3-Chloro-5-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol)

• Product Name: 3-Chloro-5-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol
• CAS No: 1261880-02-7
• MF: C₁₃H₉ClF₃NO₂
• MW: 303.664273023605
• CID: 4987536
• Update Time: 2025-05-21

3-Chloro-5-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol

• Inchi： 1S/C13H9ClF3NO2/c14-12-6-18-5-10(11(12)7-19)8-1-3-9(4-2-8)20-13(15,16)17/h1-6,19H,7H2
• InChI Key： PJYQUXVPNAMVFO-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=C1CO)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 3.4
• Topological Polar Surface Area: 42.4

Additional information on 3-Chloro-5-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol

Introduction to 3-Chloro-5-(4-(Trifluoromethoxy)Phenyl)Pyridine-4-Methanol

The compound with CAS No. 1261880-02-7, commonly referred to as 3-Chloro-5-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a chlorine atom at position 3, a trifluoromethoxy-substituted phenyl group at position 5, and a hydroxymethyl group at position 4. These structural elements contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of 3-Chloro-5-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol in the development of novel pharmaceutical agents. The trifluoromethoxy group, a strong electron-withdrawing substituent, significantly influences the electronic properties of the molecule, enhancing its ability to interact with biological targets. This makes it a promising candidate for drug design, particularly in the context of kinase inhibitors and other enzyme-targeting therapies.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. The pyridine ring, with its aromatic stability and ability to form hydrogen bonds, is valuable in the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Recent research has demonstrated that 3-Chloro-5-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol can serve as a versatile building block for constructing MOFs with high surface area and porosity, which are essential for gas storage and separation applications.

The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of CAS No. 1261880-02-7. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the product.

In terms of toxicity and environmental impact, studies have shown that 3-Chloro-5-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol exhibits moderate toxicity in aquatic organisms, suggesting the need for careful handling and disposal in industrial settings. However, its biodegradability under specific conditions remains an area of active research.

The versatility of this compound lies in its ability to be further functionalized to tailor its properties for specific applications. For example, modifications to the hydroxymethyl group or the trifluoromethoxy substituent can lead to derivatives with enhanced bioavailability or improved material performance.

In conclusion, CAS No. 1261880-02-7, or 3-Chloro-5-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol, represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and reactivity make it a valuable tool for researchers in both academia and industry, driving innovation in drug discovery and materials development.